Cas no 385403-40-7 (methyl 4-methyl-2-(phenylamino)-1,3-thiazole-5-carboxylate)
methyl 4-methyl-2-(phenylamino)-1,3-thiazole-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl (E)-4-methyl-2-(phenylimino)-2,3-dihydrothiazole-5-carboxylate
- methyl 4-methyl-2-(phenylamino)thiazole-5-carboxylate
- 5-Thiazolecarboxylic acid, 4-methyl-2-(phenylamino)-, methyl ester
- methyl 4-methyl-2-(phenylamino)-1,3-thiazole-5-carboxylate
-
- Inchi: 1S/C12H12N2O2S/c1-8-10(11(15)16-2)17-12(13-8)14-9-6-4-3-5-7-9/h3-7H,1-2H3,(H,13,14)
- InChI Key: MIWAZZSIWVVADG-UHFFFAOYSA-N
- SMILES: S1C(C(OC)=O)=C(C)N=C1NC1=CC=CC=C1
methyl 4-methyl-2-(phenylamino)-1,3-thiazole-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-13603363-0.05g |
methyl 4-methyl-2-(phenylamino)-1,3-thiazole-5-carboxylate |
385403-40-7 | 0.05g |
$395.0 | 2023-04-29 | ||
| Enamine | EN300-13603363-0.1g |
methyl 4-methyl-2-(phenylamino)-1,3-thiazole-5-carboxylate |
385403-40-7 | 0.1g |
$414.0 | 2023-04-29 | ||
| Enamine | EN300-13603363-0.25g |
methyl 4-methyl-2-(phenylamino)-1,3-thiazole-5-carboxylate |
385403-40-7 | 0.25g |
$432.0 | 2023-04-29 | ||
| Enamine | EN300-13603363-0.5g |
methyl 4-methyl-2-(phenylamino)-1,3-thiazole-5-carboxylate |
385403-40-7 | 0.5g |
$451.0 | 2023-04-29 | ||
| Enamine | EN300-13603363-1.0g |
methyl 4-methyl-2-(phenylamino)-1,3-thiazole-5-carboxylate |
385403-40-7 | 1g |
$470.0 | 2023-04-29 | ||
| Enamine | EN300-13603363-2.5g |
methyl 4-methyl-2-(phenylamino)-1,3-thiazole-5-carboxylate |
385403-40-7 | 2.5g |
$923.0 | 2023-04-29 | ||
| Enamine | EN300-13603363-5.0g |
methyl 4-methyl-2-(phenylamino)-1,3-thiazole-5-carboxylate |
385403-40-7 | 5g |
$1364.0 | 2023-04-29 | ||
| Enamine | EN300-13603363-10.0g |
methyl 4-methyl-2-(phenylamino)-1,3-thiazole-5-carboxylate |
385403-40-7 | 10g |
$2024.0 | 2023-04-29 | ||
| Enamine | EN300-13603363-50mg |
methyl 4-methyl-2-(phenylamino)-1,3-thiazole-5-carboxylate |
385403-40-7 | 50mg |
$468.0 | 2023-09-30 | ||
| Enamine | EN300-13603363-100mg |
methyl 4-methyl-2-(phenylamino)-1,3-thiazole-5-carboxylate |
385403-40-7 | 100mg |
$490.0 | 2023-09-30 |
methyl 4-methyl-2-(phenylamino)-1,3-thiazole-5-carboxylate Related Literature
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
Additional information on methyl 4-methyl-2-(phenylamino)-1,3-thiazole-5-carboxylate
Methyl 4-methyl-2-(phenylamino)-1,3-thiazole-5-carboxylate (CAS No. 385403-40-7): A Comprehensive Overview
Methyl 4-methyl-2-(phenylamino)-1,3-thiazole-5-carboxylate, identified by its CAS number 385403-40-7, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This heterocyclic molecule features a thiazole core, which is a prominent structural motif in many biologically active agents. The presence of both methyl and phenylamino substituents further enhances its potential pharmacological properties, making it a valuable scaffold for drug discovery and development.
The thiazole ring itself is known for its versatility in medicinal chemistry, contributing to the compound's ability to interact with various biological targets. Thiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in methyl 4-methyl-2-(phenylamino)-1,3-thiazole-5-carboxylate suggests that it may exhibit similar therapeutic effects, although this requires further investigation through rigorous biochemical and pharmacological assays.
In recent years, there has been a growing interest in the development of novel thiazole-based compounds due to their unique chemical and biological properties. The combination of the methyl group and the phenylamino moiety in this compound may contribute to its binding affinity and selectivity towards specific biological targets. For instance, studies have shown that thiazole derivatives can modulate enzyme activity and receptor binding, which are critical mechanisms in drug action.
The pharmacokinetic profile of methyl 4-methyl-2-(phenylamino)-1,3-thiazole-5-carboxylate is another area of interest. The presence of polar functional groups such as the carboxylate moiety and the amino group suggests that it may have good solubility in water, which could enhance its bioavailability. However, additional studies are needed to determine its metabolic stability and excretion pathways. These factors are crucial for assessing the compound's potential as a lead candidate for further development.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting experimental validation. Molecular docking studies can be particularly useful in evaluating the binding interactions between methyl 4-methyl-2-(phenylamino)-1,3-thiazole-5-carboxylate and target proteins. Such simulations can provide insights into the compound's mechanism of action and help identify potential optimizations for improved efficacy.
The synthesis of methyl 4-methyl-2-(phenylamino)-1,3-thiazole-5-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the phenylamino group, in particular, necessitates precise control over reaction conditions to avoid unwanted side products. Advances in synthetic methodologies have made it possible to construct complex molecular frameworks more efficiently, which is beneficial for the rapid discovery of novel bioactive compounds.
In conclusion, methyl 4-methyl-2-(phenylamino)-1,3-thiazole-5-carboxylate (CAS No. 385403-40-7) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive scaffold for developing new therapeutic agents. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in addressing unmet medical needs through innovative drug design strategies.
385403-40-7 (methyl 4-methyl-2-(phenylamino)-1,3-thiazole-5-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)